5-(4-methoxybenzyl)-4-oxo-2-{[2-oxo-2-(tricyclo[3.3.1.1~3,7~]dec-1-ylamino)ethyl]sulfanyl}-3,4-dihydropyrimidin-1-ium-6-olate
5-(4-methoxybenzyl)-4-oxo-2-{[2-oxo-2-(tricyclo[3.3.1.1~3,7~]dec-1-ylamino)ethyl]sulfanyl}-3,4-dihydropyrimidin-1-ium-6-olate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0698957
InChI:
InChI=1S/C24H29N3O4S/c1-31-18-4-2-14(3-5-18)9-19-21(29)25-23(26-22(19)30)32-13-20(28)27-24-10-15-6-16(11-24)8-17(7-15)12-24/h2-5,15-17H,6-13H2,1H3,(H,27,28)(H2,25,26,29,30)
SMILES:
COC1=CC=C(C=C1)CC2=C(N=C(NC2=O)SCC(=O)NC34CC5CC(C3)CC(C5)C4)O
Molecular Formula:
C24H29N3O4S
Molecular Weight:
455.6 g/mol
5-(4-methoxybenzyl)-4-oxo-2-{[2-oxo-2-(tricyclo[3.3.1.1~3,7~]dec-1-ylamino)ethyl]sulfanyl}-3,4-dihydropyrimidin-1-ium-6-olate
CAS No.:
Cat. No.: VC0698957
Molecular Formula: C24H29N3O4S
Molecular Weight: 455.6 g/mol
* For research use only. Not for human or veterinary use.
![5-(4-methoxybenzyl)-4-oxo-2-{[2-oxo-2-(tricyclo[3.3.1.1~3,7~]dec-1-ylamino)ethyl]sulfanyl}-3,4-dihydropyrimidin-1-ium-6-olate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C24H29N3O4S |
|---|---|
| Molecular Weight | 455.6 g/mol |
| IUPAC Name | N-(1-adamantyl)-2-[[4-hydroxy-5-[(4-methoxyphenyl)methyl]-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide |
| Standard InChI | InChI=1S/C24H29N3O4S/c1-31-18-4-2-14(3-5-18)9-19-21(29)25-23(26-22(19)30)32-13-20(28)27-24-10-15-6-16(11-24)8-17(7-15)12-24/h2-5,15-17H,6-13H2,1H3,(H,27,28)(H2,25,26,29,30) |
| Standard InChI Key | FLAIURVFGHEBSP-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)CC2=C(N=C(NC2=O)SCC(=O)NC34CC5CC(C3)CC(C5)C4)O |
| Canonical SMILES | COC1=CC=C(C=C1)CC2=C(N=C(NC2=O)SCC(=O)NC34CC5CC(C3)CC(C5)C4)O |
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